Cas no 69810-94-2 (1-(4-Chlorophenyl)ethane-1,2-diamine)

• Product Name: 1-(4-Chlorophenyl)ethane-1,2-diamine
• CAS No: 69810-94-2
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• MDL: MFCD12190312
• CID: 2799440
• PubChem ID: 23347342
• Update Time: 2025-10-28

1-(4-Chlorophenyl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1953110
• 69810-94-2
• BS-12534
• DTXSID60633272
• EN300-200564
• AKOS005265815
• N13414
• 1-(4-chlorophenyl)-ethylenediamine
• 1,2-Ethanediamine, 1-(4-chlorophenyl)-
• 1-(4-Chlorophenyl)ethane-1,2-diamine
• DYQPAVDDRLNLKW-UHFFFAOYSA-N

• MDL： MFCD12190312
• Inchi： 1S/C8H11ClN2/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8H,5,10-11H2
• InChI Key： DYQPAVDDRLNLKW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN)N

Computed Properties

• Exact Mass: 170.0610761g/mol
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-Chlorophenyl)ethane-1,2-diamine

Comprehensive Overview of 1-(4-Chlorophenyl)ethane-1,2-diamine (CAS No. 69810-94-2)

1-(4-Chlorophenyl)ethane-1,2-diamine (CAS No. 69810-94-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This chlorophenyl-substituted diamine features a unique molecular structure combining an aromatic ring with an aliphatic diamine chain, enabling versatile reactivity in nucleophilic substitution and coordination chemistry. The compound's 4-chlorophenyl group enhances its electron-withdrawing properties, making it valuable for designing photoactive materials and catalysts.

Recent scientific literature highlights growing interest in 69810-94-2 applications within green chemistry frameworks. Researchers are exploring its potential as a building block for sustainable polymer catalysts, particularly in CO₂ fixation reactions—a hot topic aligned with global carbon neutrality goals. The ethane-1,2-diamine moiety facilitates chelation with transition metals, sparking investigations into novel heterogeneous catalytic systems for renewable energy applications.

From a synthetic perspective, 1-(4-Chlorophenyl)ethane-1,2-diamine synthesis typically involves reductive amination of 4-chlorophenylacetaldehyde or selective hydrogenation of corresponding nitro compounds. Process optimization studies focus on atom-economical routes using enzymatic catalysis or flow chemistry—techniques frequently searched in modern organic synthesis databases. The compound's stereochemical purity is crucial for pharmaceutical applications, driving demand for advanced chiral separation methods.

Analytical characterization of CAS 69810-94-2 employs cutting-edge techniques like 2D NMR spectroscopy and high-resolution mass spectrometry. These methods address common researcher queries about structural confirmation of chlorinated aromatics. Thermal stability profiles (studied via DSC/TGA) reveal decomposition thresholds important for material processing conditions—a key consideration for industrial adopters.

In material science, the diamine functional group enables crosslinking in epoxy resins and polyurethanes. Patent analyses show increasing use in high-performance composites for aerospace applications, correlating with rising searches for lightweight polymer additives. The compound's UV absorption characteristics (λ_max ~280 nm) also make it relevant for photostabilizer formulations in specialty coatings.

Safety assessments indicate that proper handling of 1-(4-Chlorophenyl)ethane-1,2-diamine requires standard organic laboratory precautions. SDS documentation emphasizes compatibility testing with common solvents—a frequently searched parameter among formulation chemists. Environmental fate studies demonstrate moderate biodegradability, prompting research into greener derivative designs meeting REACH regulations.

The commercial landscape for 69810-94-2 suppliers shows regional specialization, with current market analyses highlighting supply chain considerations for pharma-grade diamines. Quality specifications often include HPLC purity thresholds (>98.5%) and heavy metal limits—critical parameters for buyers comparing technical vs. reagent grades.

Emerging applications leverage the compound's molecular recognition properties in sensor development. Recent publications describe its incorporation into MOF architectures for selective gas adsorption—an area gaining traction in environmental monitoring solutions. These developments align with increasing searches for functional organic linkers in porous materials research.

From a regulatory standpoint, 4-chlorophenyl derivatives require careful documentation for international commerce. Compliance teams frequently search for global chemical inventories status, with CAS 69810-94-2 currently listed on TSCA, EINECS, and PICCS databases. Proper hazard communication protocols must address country-specific GHS classification requirements.

Future research directions may explore computational modeling of this diamine's reactivity patterns—a trending approach in predictive organic chemistry. Quantum mechanical calculations could optimize its use in asymmetric synthesis, addressing growing demand for chiral auxiliaries in drug development pipelines.